Cas no 499-81-0 (3,5-Pyridinedicarboxylic Acid)

• Product Name: 3,5-Pyridinedicarboxylic Acid
• CAS No: 499-81-0
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00006393
• CID: 37817
• PubChem ID: 24898766
• Update Time: 2025-04-18

3,5-Pyridinedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Pyridine-3,5-dicarboxylic acid
• Dinicotinic acid
• p-Nitrophenacyl bromide
• alpha-Bromo-4'-nitroacetophenone
• α-bromo-4'-nitroacetophenone
• AKOS 220-60
• 3,5-Pyridinedicarboxylate
• 3,5-Pyridinedicarboxylic acid
• 3,5-Pyridinedicarbox
• 3.5-Pyridinedicarboxylicacid
• 3,5-Dipyridinecarboxylicacid
• 5-Carboxynicotinic acid
• 5-Pyridinedicarboxylic acid
• N5NMH4PZ3D
• MFCD00006393
• CHEMBL446761
• SY003098
• FT-0614745
• 3,5-Pyridinedicarboxylic acid, 98%
• 3,5-Pyridinedicarboxylic acid, Vetec(TM) reagent grade, 98%
• NCIStruc2_000049
• Q15632703
• CCG-37624
• W-105997
• Dinicotinic acid-3,5-pyridinedicarboxylic acid
• NS00043069
• NCIStruc1_000161
• SR-01000640386-1
• NSC 6497
• UNII-N5NMH4PZ3D
• Oprea1_413127
• NCGC00096195-01
• HY-W002000
• AM20070057
• Pyridine-3,5-dicarboxylicacid
• NSC6497
• 5-carboxy nicotinic acid
• NCGC00013071-02
• pyridine carboxylate, 6f
• AB00376196-04
• P0551
• DTXSID10198149
• NCGC00013071-03
• EN300-42792
• pyridine-3,5-dicarboxylic acid;3,5-Pyridinedicarboxylic acid
• AI3-52669
• FG-0462
• AKOS000277471
• TimTec1_000362
• HMS1535A10
• SCHEMBL51830
• NCI60_017340
• Z275127642
• AC-2844
• BP-12521
• NCI6497
• NCGC00013071
• 3,5-Dipyridinecarboxylic acid
• CHEBI:46875
• EINECS 207-893-8
• 3,5-pyridine dicarboxylic acid
• A7430
• CS-W002000
• BDBM26118
• NSC-6497
• 499-81-0
• DB-022121
• Dinicotinic Acid; 3,5-Pyridinedicarboxylate; 5-Carboxynicotinic Acid; NSC 6497;
• pyridine, 3,5-dicarboxy-
• STK301573
• 3,5-Pyridinedicarboxylic Acid

• MDL： MFCD00006393
• Inchi： 1S/C7H5NO4/c9-6(10)4-1-5(7(11)12)3-8-2-4/h1-3H,(H,9,10)(H,11,12)
• InChI Key： MPFLRYZEEAQMLQ-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=C(C(=O)O)C=1)=O
• BRN： 131640

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5

Experimental Properties

• Color/Form: Crystallization. When heated beyond the melting point, it decomposes into 3-PYRIDINECARBOXYLIC acid.
• Density: 1.5216 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 463.7℃ at 760 mmHg
• Flash Point: 234.2℃
• Refractive Index: 1.6280 (estimate)
• Solubility: 1.0g/l
• Water Partition Coefficient: Insoluble
• PSA: 87.49000
• LogP: 0.47800
• pka: 2.8(at 25℃)
• Solubility: Almost insoluble in water

3,5-Pyridinedicarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids